Cas no 2171155-66-9 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2171155-66-9
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6029128
• PubChem ID: 165960796
• Update Time: 2025-05-20

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid
• 2171155-66-9
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-oxopiperazin-1-yl}acetic acid
• EN300-1546067

• Inchi： 1S/C26H29N3O6/c1-2-7-22(25(33)29-13-12-28(15-24(31)32)23(30)14-29)27-26(34)35-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,27,34)(H,31,32)/t22-/m1/s1
• InChI Key： CJEQEJXLNWZSKY-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CCC)C(N1CC(N(CC(=O)O)CC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid

Compound CAS No. 2171155-66-9: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic Acid

The compound with CAS number 2171155-66-9, named as 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-oxopiperazin-1-yl}acetic acid, is a highly specialized organic molecule with significant potential in the field of chemical synthesis and drug discovery. This compound is characterized by its complex structure, which includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it a valuable intermediate in peptide synthesis and other advanced chemical reactions.

The Fmoc group, derived from 9H-fluorenol, is widely recognized in the field of solid-phase peptide synthesis (SPPS). It serves as a protective group for amino acids, ensuring precise control over the synthesis process. The stereochemistry of the compound is further defined by the (2R) configuration at the pentanoyl chain, which plays a critical role in determining the molecule's biological activity and selectivity.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

In terms of applications, this compound has shown promise in the development of bioactive molecules targeting various therapeutic areas. For instance, its use as a building block in peptide libraries has facilitated the discovery of novel inhibitors for protein kinases and other enzymes. Additionally, its compatibility with various coupling agents and activating reagents makes it an ideal candidate for constructing complex macromolecules.

The structural complexity of this compound also lends itself to investigations into its pharmacokinetic properties. Studies have demonstrated that its unique architecture can influence absorption, distribution, metabolism, and excretion (ADME) profiles, making it a valuable tool in preclinical drug development.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Docking studies and molecular dynamics simulations have revealed its potential to bind to specific protein targets with high affinity, further highlighting its significance in drug design.

In conclusion, CAS No. 2171155-66-9 represents a cutting-edge molecule at the intersection of organic chemistry and pharmacology. Its versatile structure and compatibility with advanced synthetic techniques position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and beyond.